[3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-(2,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C12H12Cl2O/c13-8-1-2-10(14)9(3-8)12-4-11(5-12,6-12)7-15/h1-3,15H,4-7H2
• InChI Key: PLNMBJRMFNSPQG-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=C(C=CC(=C3)Cl)Cl)CO
• Molecular Formula: C12H12Cl2O
• Molecular Weight: 243.13 g/mol
• CAS No.: 2287310-35-2

Description

Synthesis Analysis

The synthesis of similar compounds, such as bicyclo[1.1.1]pentanes, has been reported. Bicyclo[1.1.1]pentanes were demonstrated to be bioisosteres of the phenyl ring. A practical general reaction that gives bicyclo[1.1.1]pentanes on mg- to kg-quantities using just light has been reported. No additional additives or catalysts are needed.

Molecular Structure Analysis

The InChI code for the similar compound “[3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine” is 1S/C11H12Cl2N2/c12-7-1-2-9 (13)8 (3-7)10-4-11 (5-10,6-10)15-14/h1-3,15H,4-6,14H2.

Future Directions

The use of bicyclo[1.1.1]pentanes in drug discovery has been reported. Many of these molecules, which were previously commercialized, are already being used in drug discovery by pharmaceutical companies. This work should ease the transition of bicyclo[1.1.1]pentane-containing bioactive compounds to clinical candidates, and subsequently to drugs.